Cas no 158985-36-5 (tert-Butyl 4-(4-methoxycarbonylphenyl)-piperazine-1-carboxylate)
Tert-Butyl 4-(4-methoxycarbonylphenyl)-piperazine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its piperazine core and ester functionality make it a valuable building block for the development of bioactive compounds. The tert-butoxycarbonyl (Boc) protecting group enhances stability during synthetic processes while allowing selective deprotection under mild acidic conditions. The methoxycarbonyl substituent provides a handle for further functionalization, such as hydrolysis or amidation. This compound is characterized by high purity and consistent performance, making it suitable for research and industrial-scale synthesis. Its structural features contribute to efficient derivatization, supporting the development of novel therapeutic agents and specialty chemicals.
158985-36-5 structure
Product Name:tert-Butyl 4-(4-methoxycarbonylphenyl)-piperazine-1-carboxylate
CAS No:158985-36-5
MF:C17H24N2O4
MW:320.383464813232
MDL:MFCD06200865
CID:65511
PubChem ID:24883879
Update Time:2025-06-07
tert-Butyl 4-(4-methoxycarbonylphenyl)-piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-(4-(methoxycarbonyl)phenyl)piperazine-1-carboxylate
- tert-Butyl 4-[4-(methoxycarbonyl)phenyl]tetrahydro-1(2H)-pyrazinecarboxylate
- 1-Boc-4-(4-methoxycarbonylphenyl)piperazine
- 4-[4-(METHOXYCARBONYL)PHENYL]-1-PIPERAZINECARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER
- tert-Butyl 4-(4-methoxycarbonylphenyl)-piperazine-1-carboxylate
- tert-butyl 4-(4-methoxycarbonylphenyl)piperazine-1-carboxylate
- 1-(tert-Butoxycarbonyl)-4-(4-hydroxymethylphenyl)piperazine
- 1-(tert-butoxycarbonyl)-4-(4-methoxycarbonylphenyl)piperazine
- 1-hydroxymethyl-4-(4-(1,1-dimethylethoxycarbonyl)piperazinyl)benzene
- 4-(4-methoxycarbonyl-phenyl)-piperazine-1-carboxylic ac
- 4-(4-N-Boc-piperazinyl)benzylalcohol
- TERT-BUTYL 4-[4-(HYDROXYMETHYL)PHENYL]TETRAHYDRO-1(2H)-PYRAZINECARBOXYLATE
- BUTTPARK 99\06-01
- METHYL 4-(BOC-PIPERAZIN-1-YL)-BENZOATE
- 1-BOC-4-(4-METHOXYCARBONYLPHENYL)PIPERA&
- 1-Boc-4-(4-methoxycarboxyphenyl)piperazine
- tert-Butyl 4-[4-(methoxycarbonyl)phenyl]piperazine-1-carboxylate
- 4-(4-METHOXYCARBOXYPHENYL)PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- MFCD06200865
- DTXSID90383733
- AB23063
- 12-TRIDECYNOICACID
- SCHEMBL2388387
- tert-Butyl4-(4-(methoxycarbonyl)phenyl)piperazine-1-carboxylate
- AKOS015897870
- D75884
- 1-(tert-butoxycarbonyl) -4-(4-methoxycarbonylphenyl)piperazine
- CS-10280
- 1-Boc-4-(4-methoxycarbonylphenyl)piperazine, 97%
- Methyl 4-(N-Boc-N'-piperazinyl)benzoate
- FT-0654120
- Methyl 4-[1-(tert-butoxycarbonyl)piperazin-4-yl]benzoate
- 158985-36-5
- 1-PIPERAZINECARBOXYLIC ACID, 4-[4-(METHOXYCARBONYL)PHENYL]-, 1,1-DIMETHYLETHYL ESTER
- PS-7046
- W-205832
- CS-0097434
- AMY15428
- SMDBCJAJWDCJOP-UHFFFAOYSA-N
- AC-14208
- 1-Boc-4-[4-(methoxycarbonyl)phenyl]-piperazine
- 623-904-2
-
- MDL： MFCD06200865
- Inchi： 1S/C17H24N2O4/c1-17(2,3)23-16(21)19-11-9-18(10-12-19)14-7-5-13(6-8-14)15(20)22-4/h5-8H,9-12H2,1-4H3
- InChI Key： SMDBCJAJWDCJOP-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCN(C2C=CC(C(=O)OC)=CC=2)CC1)=O
Computed Properties
- Exact Mass: 320.17400
- Monoisotopic Mass: 320.174
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 59.1A^2
Experimental Properties
- Density: 1.153
- Melting Point: 166-170 °C (lit.)
- Boiling Point: 451.7°Cat760mmHg
- Flash Point: 227°C
- Refractive Index: 1.535
- PSA: 59.08000
- LogP: 2.53320
tert-Butyl 4-(4-methoxycarbonylphenyl)-piperazine-1-carboxylate Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H300-H319
- Warning Statement： P264-P301+P310-P305+P351+P338
- Hazardous Material transportation number：UN 2811
- WGK Germany：2
- Hazard Category Code： 25-52/53
- Safety Instruction： S45
-
Hazardous Material Identification：
- Risk Phrases：R25; R52/53
- Safety Term：S45
tert-Butyl 4-(4-methoxycarbonylphenyl)-piperazine-1-carboxylate Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-Butyl 4-(4-methoxycarbonylphenyl)-piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM335135-100mg |
tert-Butyl 4-(4-(methoxycarbonyl)phenyl)piperazine-1-carboxylate |
158985-36-5 | 95%+ | 100mg |
$40 | 2021-06-16 | |
| Chemenu | CM335135-250mg |
tert-Butyl 4-(4-(methoxycarbonyl)phenyl)piperazine-1-carboxylate |
158985-36-5 | 95%+ | 250mg |
$72 | 2021-06-16 | |
| Chemenu | CM335135-1g |
tert-Butyl 4-(4-(methoxycarbonyl)phenyl)piperazine-1-carboxylate |
158985-36-5 | 95%+ | 1g |
$174 | 2021-06-16 | |
| Chemenu | CM335135-5g |
tert-Butyl 4-(4-(methoxycarbonyl)phenyl)piperazine-1-carboxylate |
158985-36-5 | 95%+ | 5g |
$453 | 2021-06-16 | |
| TRC | T112890-1g |
tert-Butyl 4-(4-methoxycarbonylphenyl)-piperazine-1-carboxylate |
158985-36-5 | 1g |
$ 245.00 | 2022-06-02 | ||
| TRC | T112890-2.5g |
tert-Butyl 4-(4-methoxycarbonylphenyl)-piperazine-1-carboxylate |
158985-36-5 | 2.5g |
$ 380.00 | 2022-06-02 | ||
| TRC | T112890-5g |
tert-Butyl 4-(4-methoxycarbonylphenyl)-piperazine-1-carboxylate |
158985-36-5 | 5g |
$ 800.00 | 2022-06-02 | ||
| Apollo Scientific | OR9873-250mg |
tert-Butyl 4-[4-(methoxycarbonyl)phenyl]tetrahydro-1(2H)-pyrazinecarboxylate |
158985-36-5 | 250mg |
£24.00 | 2025-02-21 | ||
| Chemenu | CM335135-1g |
tert-Butyl 4-(4-(methoxycarbonyl)phenyl)piperazine-1-carboxylate |
158985-36-5 | 95%+ | 1g |
$106 | 2022-09-29 | |
| Chemenu | CM335135-5g |
tert-Butyl 4-(4-(methoxycarbonyl)phenyl)piperazine-1-carboxylate |
158985-36-5 | 95%+ | 5g |
$317 | 2022-09-29 |
tert-Butyl 4-(4-methoxycarbonylphenyl)-piperazine-1-carboxylate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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